(Z)-N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)but-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)but-2-enamide, commonly known as OPA, is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties. OPA is a member of the oxazolidinone family, which is known for its antibacterial properties. However, OPA has been found to have a range of other applications beyond its antibacterial effects.
Scientific Research Applications
Antibacterial Agents Development
Research on oxazolidinones, such as the work by Reck et al. (2005), has focused on enhancing the safety profile and antibacterial spectrum of these compounds. The study identified 4-substituted 1,2,3-triazoles as novel oxazolidinone antibacterial agents with reduced activity against monoamine oxidase A (MAO-A), indicating a promising direction for developing safer antibacterial agents (Reck et al., 2005).
Asymmetric Synthesis and Chemical Functionalization
The asymmetric synthesis of homochiral 1,2-diols and α-benzyloxy carbonyl compounds through the stereoselective functionalisation of SuperQuat enamides has been explored by Aciro et al. (2008). This research highlights the potential of enamides in the asymmetric synthesis of chemically valuable compounds (Aciro et al., 2008).
Novel Antimicrobial and Antitumor Agents
Studies have also been conducted on the synthesis of enaminones and their derivatives for the development of compounds with antitumor and antimicrobial activities. The work by Riyadh (2011) illustrates the potential of these compounds in designing new pharmacophores for anticancer agents, demonstrating the broad applicability of oxazolidinone derivatives in medicinal chemistry (Riyadh, 2011).
Synthesis of Functionalized Amino Acid Derivatives
The synthesis and evaluation of functionalized amino acid derivatives for their cytotoxicity against human cancer cell lines offer insights into the design of new anticancer agents. The research by Kumar et al. (2009) on N-substituted oxazolidine carboxamide derivatives highlights the therapeutic potential of these compounds in oncology (Kumar et al., 2009).
properties
IUPAC Name |
(Z)-N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-2-6-13(17)15-9-12-10-16(14(18)19-12)11-7-4-3-5-8-11/h2-8,12H,9-10H2,1H3,(H,15,17)/b6-2- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JADLCSZXLGYZPH-KXFIGUGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC(=O)NCC1CN(C(=O)O1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\C(=O)NCC1CN(C(=O)O1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)but-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.